Cas no 73415-61-9 (N-(2-methoxyethyl)piperidine-4-carboxamide)

• Product Name: N-(2-methoxyethyl)piperidine-4-carboxamide
• CAS No: 73415-61-9
• MF: C₉H₁₈N₂O₂
• MW: 186.251422405243
• MDL: MFCD06739723
• CID: 891512
• PubChem ID: 7175816
• Update Time: 2025-07-04

N-(2-methoxyethyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• PIPERIDINE-4-CARBOXYLIC ACID (2-METHOXY-ETHYL)-AMIDE
• N-(2-METHOXYETHYL)PIPERIDINE-4-CARBOXAMIDE
• AKOS000199738
• SCHEMBL1438746
• SB42095
• 4-[N-(2-methoxyethyl)carbamoyl]piperidine
• MFCD06739723
• A1-35874
• F2158-1038
• Z228586656
• 73415-61-9
• EN300-29223
• FT-0693625
• ZVOAVYXOJQFPGO-UHFFFAOYSA-N
• piperidine-4-carboxylic acid(2-methoxy-ethyl)-amide
• n-(2-methoxyethyl)-4-piperidinecarboxamide
• N-(2-methoxyethyl)piperidine-4-carboxamide

• MDL： MFCD06739723
• Inchi： 1S/C9H18N2O2/c1-13-7-6-11-9(12)8-2-4-10-5-3-8/h8,10H,2-7H2,1H3,(H,11,12)
• InChI Key： ZVOAVYXOJQFPGO-UHFFFAOYSA-N
• SMILES： O=C(C1CCNCC1)NCCOC

Computed Properties

• Exact Mass: 186.13700
• Monoisotopic Mass: 186.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.36000
• LogP: 0.46830

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxamides

Additional information on N-(2-methoxyethyl)piperidine-4-carboxamide

N-(2-Methoxyethyl)piperidine-4-carboxamide (CAS No 73415-61-9): A Comprehensive Overview

N-(2-Methoxyethyl)piperidine-4-carboxamide, identified by the CAS registry number 73415-61-9, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a carboxamide group and a methoxyethyl substituent. The combination of these functional groups imparts distinctive chemical and biological properties, making it a subject of interest for researchers and industry professionals alike.

The molecular structure of N-(2-Methoxyethyl)piperidine-4-carboxamide is notable for its versatility. The piperidine ring, a six-membered saturated hydrocarbon with one nitrogen atom, serves as a foundational framework. The carboxamide group attached at the 4-position of the piperidine ring introduces hydrogen bonding capabilities, enhancing the compound's solubility and bioavailability. Furthermore, the methoxyethyl substituent adds a degree of hydrophilicity and can influence the compound's pharmacokinetic properties.

Recent studies have explored the potential applications of N-(2-Methoxyethyl)piperidine-4-carboxamide in drug discovery. Researchers have investigated its role as a building block in medicinal chemistry, particularly in the development of bioactive molecules. Its ability to form stable amide bonds makes it an attractive candidate for use in peptide synthesis and as a component in larger molecular frameworks.

In terms of synthesis, N-(2-Methoxyethyl)piperidine-4-carboxamide can be prepared through various methods, including nucleophilic substitution and amide bond formation. These methods have been optimized to improve yield and purity, ensuring that the compound meets the high standards required for pharmaceutical applications. The synthesis process also involves careful control of reaction conditions to minimize side reactions and ensure the formation of the desired product.

The pharmacological properties of N-(2-Methoxyethyl)piperidine-4-carboxamide have been studied extensively. Preclinical research has demonstrated its potential as an inhibitor of certain enzymes and receptors, suggesting its utility in treating various diseases. For instance, studies have shown that it may exhibit anti-inflammatory or analgesic effects, making it a promising candidate for therapeutic interventions.

In addition to its pharmacological applications, N-(2-Methoxyethyl)piperidine-4-carboxamide has also found use in materials science. Its unique chemical properties make it suitable for incorporation into polymers or coatings, where it can enhance mechanical strength or provide resistance to environmental factors such as moisture or UV radiation.

The safety profile of N-(2-Methoxyethyl)piperidine-4-carboxamide is another critical aspect that has been evaluated. Toxicological studies have been conducted to assess its potential risks to human health and the environment. These studies are essential for ensuring that the compound can be used safely in various industrial and medical settings.

Looking ahead, ongoing research continues to uncover new insights into the properties and applications of N-(2-Methoxyethyl)piperidine-4-carboxamide. Collaborative efforts between academic institutions and industry partners are driving innovation in this field, paving the way for novel uses of this compound in diverse sectors.